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Compound of Interest

Compound Name: BX048

Cat. No.: B15554238 Get Quote

This document provides crucial safety protocols and detailed disposal procedures for the

BX048, a high-strength neodymium block magnet. Adherence to these guidelines is vital for

ensuring a safe laboratory environment and responsible waste management. This information

is intended for researchers, scientists, and drug development professionals who may

encounter such materials in their work.

I. Quantitative Data Summary
The physical and magnetic properties of the BX048 neodymium magnet are summarized in the

table below. These characteristics underscore the importance of the handling precautions

outlined in this guide.

Property Value

Material Neodymium Iron Boron (NdFeB), Grade N42

Dimensions 1" x 1/4" x 1/2" (25.4 mm x 6.35 mm x 12.7 mm)

Coating Nickel (Ni-Cu-Ni)

Magnetization Through Thickness

Pull Force Approximately 18.71 lbs

Weight 0.542 oz (15.37 g)

Magnetic Field Strength ~5876 Gauss
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II. Safety and Handling Protocols
Neodymium magnets are powerful and require careful handling to prevent injury and damage

to sensitive equipment. The primary hazards associated with BX048 are detailed below.
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Hazard Description Mitigation Measures

Strong Magnetic Field

Can interfere with or damage

electronic devices (e.g.,

computers, cell phones),

magnetic storage media (e.g.,

credit cards, ID cards), and

medical implants like

pacemakers.[1][2][3][4]

Maintain a safe distance (at

least 20cm) between the

magnet and any magnetically

sensitive items.[1] Individuals

with pacemakers or other

implanted medical devices

should avoid handling these

magnets.[3][4]

Pinching and Crushing

The strong attractive force can

cause magnets to snap

together unexpectedly, leading

to severe pinching of skin and

fingers, potentially causing

blood blisters, cuts, or even

broken bones with larger

magnets.[1][3][5]

Always wear protective gloves

when handling magnets.[1][5]

Handle magnets one at a time

and keep them a safe distance

from each other and from

ferrous materials.

Brittleness and Shattering

Neodymium magnets are

brittle and can chip or shatter if

allowed to slam together. This

can create sharp, flying debris.

[2][3][4][5]

Wear safety goggles or other

suitable eye protection when

handling magnets.[2][3] Avoid

forceful impacts between

magnets.

Flammability of Dust

Dust and powder from

neodymium magnets are

highly flammable and can

ignite easily.[2][4][5]

Never attempt to drill or

machine neodymium magnets

without proper equipment and

coolant, as the resulting dust is

a fire hazard.[1][4]

Ingestion Hazard

If multiple magnets are

swallowed, they can attract

each other through the

intestinal walls, causing severe

internal injury and posing a

life-threatening risk.[1][3][4]

Keep all neodymium magnets

out of the reach of children.[1]

[3] These are not toys.
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Nickel Allergy

The nickel coating can cause

an allergic reaction in sensitive

individuals, resulting in a skin

rash.[4][6]

Individuals with a known nickel

allergy should avoid direct,

prolonged contact with the

magnet.[4]

III. Proper Disposal Procedures
Proper disposal of BX048 magnets is critical to prevent environmental harm and safety risks

associated with their strong magnetic fields. Throwing these magnets into general waste is not

recommended.[7][8]

Step-by-Step Disposal Workflow:

Assess Reuse Potential: Before disposal, determine if the magnet can be repurposed for

other applications within the laboratory or donated to educational institutions for

demonstrations.[8][9]

Identify Recycling Options: The preferred disposal method is recycling. Contact your

institution's environmental health and safety (EHS) department or a specialized e-waste or

magnet recycling facility.[7][9][10] These facilities have processes to recover the valuable

rare earth elements.[9][11]

Prepare for Shipment/Collection:

Labeling: Clearly label the container as containing "Scrap Neodymium Magnets" to

prevent mishandling.[10]

Packaging: If shipping or awaiting collection, place the magnet in a container lined with

shielding material (e.g., steel sheets) to contain the magnetic field.[12] Use non-magnetic

spacers (e.g., wood, plastic) if packaging multiple magnets.[2][5]

Professional Demagnetization: Federal regulations may require that strong magnets be

thermally demagnetized before disposal.[7][8] This process involves heating the magnet to

its Curie temperature and should only be performed by professionals at a designated facility.

[7]
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Last Resort: Landfill Disposal: If recycling is not an option, the magnet must be packaged

securely to neutralize its magnetic field before being sent to a landfill. Place the magnet

inside a steel container to prevent it from attracting to and damaging waste processing

equipment.[7][12]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of a

BX048 neodymium magnet.

Start: BX048 Magnet
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Yes

Contact EHS or
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Available?

Package Securely with
Shielding & Labeling

Yes

Last Resort:
Prepare for Landfill

No

Send for Recycling &
Rare Earth Recovery

Place in a Steel
Container to Shield Field

Dispose of Container
in Landfill

Click to download full resolution via product page

Caption: Decision workflow for the safe and responsible disposal of BX048 magnets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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